trans-DL-5-Propyl-4,4a,5,6,7,8,8a,9-octahydro-2H-pyrazolo(3,4-g)quinoline dihydrochloride
trans-DL-5-Propyl-4,4a,5,6,7,8,8a,9-octahydro-2H-pyrazolo(3,4-g)quinoline dihydrochloride
Quinpirole dihydrochloride is a D2-like dopamine receptor agonist.
Brand Name:
Vulcanchem
CAS No.:
73625-62-4
VCID:
VC0540874
InChI:
InChI=1S/C13H21N3.2ClH/c1-2-5-16-6-3-4-10-7-12-11(8-13(10)16)9-14-15-12;;/h9-10,13H,2-8H2,1H3,(H,14,15);2*1H/t10-,13-;;/m0../s1
SMILES:
CCCN1CCCC2C1CC3=C(C2)NN=C3.Cl.Cl
Molecular Formula:
C13H23Cl2N3
Molecular Weight:
292.2 g/mol
trans-DL-5-Propyl-4,4a,5,6,7,8,8a,9-octahydro-2H-pyrazolo(3,4-g)quinoline dihydrochloride
CAS No.: 73625-62-4
Inhibitors
VCID: VC0540874
Molecular Formula: C13H23Cl2N3
Molecular Weight: 292.2 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 73625-62-4 |
---|---|
Product Name | trans-DL-5-Propyl-4,4a,5,6,7,8,8a,9-octahydro-2H-pyrazolo(3,4-g)quinoline dihydrochloride |
Molecular Formula | C13H23Cl2N3 |
Molecular Weight | 292.2 g/mol |
IUPAC Name | (4aS,8aS)-5-propyl-1,4,4a,6,7,8,8a,9-octahydropyrazolo[3,4-g]quinoline;dihydrochloride |
Standard InChI | InChI=1S/C13H21N3.2ClH/c1-2-5-16-6-3-4-10-7-12-11(8-13(10)16)9-14-15-12;;/h9-10,13H,2-8H2,1H3,(H,14,15);2*1H/t10-,13-;;/m0../s1 |
Standard InChIKey | GJIGRGIGKHPYTK-LWCZFAHISA-N |
Isomeric SMILES | CCCN1CCC[C@@H]2[C@@H]1CC3=C(C2)NN=C3.Cl.Cl |
SMILES | CCCN1CCCC2C1CC3=C(C2)NN=C3.Cl.Cl |
Canonical SMILES | CCCN1CCCC2C1CC3=C(C2)NN=C3.Cl.Cl |
Appearance | Solid powder |
Description | Quinpirole dihydrochloride is a D2-like dopamine receptor agonist. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Quinpirole dihydrochloride; Quinpirole 2HCl; (±)-Quinpirole dihydrochloride; (±)Quinpirole dihydrochloride; LY-141865; LY 141865; LY141865; |
Reference | 1: Collins GT, Jackson JA, Koek W, France CP. Effects of dopamine D(2)-like receptor agonists in mice trained to discriminate cocaine from saline: influence of feeding condition. Eur J Pharmacol. 2014 Apr 15;729:123-31. doi: 10.1016/j.ejphar.2014.02.014. Epub 2014 Feb 20. PubMed PMID: 24561049; PubMed Central PMCID: PMC4009742. 2: Maina FK, Mathews TA. A functional fast scan cyclic voltammetry assay to characterize dopamine D2 and D3 autoreceptors in the mouse striatum. ACS Chem Neurosci. 2010 Mar 12;1(6):450-462. PubMed PMID: 20567609; PubMed Central PMCID: PMC2887711. 3: Rutz S, Riegert C, Rothmaier AK, Jackisch R. Presynaptic modulation of 5-HT release in the rat septal region. Neuroscience. 2007 May 11;146(2):643-58. Epub 2007 Mar 23. PubMed PMID: 17383104. 4: Collins GT, Witkin JM, Newman AH, Svensson KA, Grundt P, Cao J, Woods JH. Dopamine agonist-induced yawning in rats: a dopamine D3 receptor-mediated behavior. J Pharmacol Exp Ther. 2005 Jul;314(1):310-9. Epub 2005 Apr 15. PubMed PMID: 15833897; PubMed Central PMCID: PMC1201434. 5: Pollack AE, St Martin JL, MacPherson AT. Role of NMDA and AMPA glutamate receptors in the induction and the expression of dopamine-mediated sensitization in 6-hydroxydopamine-lesioned rats. Synapse. 2005 Apr;56(1):45-53. PubMed PMID: 15700284. 6: Skuza G, Rogóz Z. A potential antidepressant activity of SA4503, a selective sigma 1 receptor agonist. Behav Pharmacol. 2002 Nov;13(7):537-43. PubMed PMID: 12409992. 7: Haile CN, Carey G, Varty GB, Coffin VL. The dopamine D(1) receptor agonist SKF-82958 serves as a discriminative stimulus in the rat. Eur J Pharmacol. 2000 Jan 28;388(2):125-31. PubMed PMID: 10666503. 8: Piercey MF, Hoffmann WE, Smith MW, Hyslop DK. Inhibition of dopamine neuron firing by pramipexole, a dopamine D3 receptor-preferring agonist: comparison to other dopamine receptor agonists. Eur J Pharmacol. 1996 Sep 19;312(1):35-44. PubMed PMID: 8891576. 9: Zhang SP, Zhou LW, Weiss B. Oligodeoxynucleotide antisense to the D1 dopamine receptor mRNA inhibits D1 dopamine receptor-mediated behaviors in normal mice and in mice lesioned with 6-hydroxydopamine. J Pharmacol Exp Ther. 1994 Dec;271(3):1462-70. PubMed PMID: 7996459. 10: Terry P, Witkin JM, Katz JL. Pharmacological characterization of the novel discriminative stimulus effects of a low dose of cocaine. J Pharmacol Exp Ther. 1994 Sep;270(3):1041-8. PubMed PMID: 7932151. 11: Ackerman JM, Johansen PA, Clark D, White FJ. Electrophysiological effects of putative autoreceptor-selective dopamine agonists on A10 dopamine neurons. J Pharmacol Exp Ther. 1993 May;265(2):963-70. PubMed PMID: 8098768. 12: Robertson GS, Tham CS, Wilson C, Jakubovic A, Fibiger HC. In vivo comparisons of the effects of quinpirole and the putative presynaptic dopaminergic agonists B-HT 920 and SND 919 on striatal dopamine and acetylcholine release. J Pharmacol Exp Ther. 1993 Mar;264(3):1344-51. PubMed PMID: 8095550. |
PubChem Compound | 155797 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume